Cas no 1261557-27-0 (3-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol)

• Product Name: 3-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol
• CAS No: 1261557-27-0
• MF: C₁₄H₁₂F₃NO₃
• MW: 299.24519443512
• CID: 4987192
• Update Time: 2025-06-14

3-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol

• Inchi： 1S/C14H12F3NO3/c1-20-13-7-18-6-11(12(13)8-19)9-2-4-10(5-3-9)21-14(15,16)17/h2-7,19H,8H2,1H3
• InChI Key： VLZONSOUPUHUFJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=NC=C(C=1CO)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 2.7
• Topological Polar Surface Area: 51.6

Additional information on 3-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol

Exploring 3-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261557-27-0): A Comprehensive Overview

In the realm of specialized chemical compounds, 3-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261557-27-0) stands out as a molecule of significant interest to researchers and industry professionals alike. This compound, characterized by its unique structural features, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both methoxy and trifluoromethoxy groups in its structure contributes to its distinct chemical properties, making it a valuable subject of study.

The compound's pyridine core, a common motif in bioactive molecules, enhances its versatility. Researchers are particularly intrigued by its potential role in drug discovery, where modifications to the pyridine-4-methanol moiety could lead to novel therapeutic agents. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such compounds, as they offer promising scaffolds for virtual screening and molecular modeling.

From an industrial perspective, 3-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring eco-friendly routes to synthesize such complex molecules. Questions like "How to optimize the yield of CAS 1261557-27-0?" or "What are the alternative solvents for its synthesis?" frequently appear in scientific forums, reflecting the community's focus on efficiency and sustainability.

The trifluoromethoxy group, in particular, has become a hot topic due to its ability to modulate the lipophilicity and metabolic stability of molecules. This feature aligns with the current demand for longer-lasting pharmaceutical ingredients and high-performance agrochemicals. As such, the compound's potential extends beyond traditional applications, possibly playing a role in next-generation electronic materials or catalysts.

Analytical techniques for characterizing CAS 1261557-27-0, such as NMR spectroscopy and mass spectrometry, are also areas of active discussion. Researchers often search for "spectral data of 3-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol" or "HPLC methods for its purification", highlighting the need for reliable analytical protocols. These inquiries underscore the compound's complexity and the importance of precise characterization in ensuring its quality for various applications.

In the context of intellectual property, patents involving 1261557-27-0 have seen a gradual increase, particularly in regions with strong pharmaceutical industries. This trend suggests growing commercial interest, with potential implications for drug development pipelines and material innovation. However, the compound's full potential remains to be unlocked, leaving ample room for further research and development.

As the scientific community continues to explore 3-Methoxy-5-(4-(trifluoromethoxy)phenyl)pyridine-4-methanol, its story serves as a reminder of how specialized chemicals can bridge multiple disciplines. From addressing global health challenges to contributing to advanced material solutions, this compound exemplifies the intersection of chemistry, innovation, and societal needs. Its journey from laboratory curiosity to potential industrial staple is one worth watching in the coming years.